Cas no 1112982-95-2 ((2-acetamidobenzo[d]thiazol-6-yl)boronic acid)

• Product Name: (2-acetamidobenzo[d]thiazol-6-yl)boronic acid
• CAS No: 1112982-95-2
• MF: C₉H₉BN₂O₃S
• MW: 236.06
• CID: 4670043
• Update Time: 2025-06-08

(2-acetamidobenzo[d]thiazol-6-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-acetamidobenzo[d]thiazol-6-yl)boronic acid
• B-[2-(acetylamino)-6-benzothiazolyl]boronic acid
• 2-acetamidobenzo[d]thiazol-6-ylboronic acid
• MRYJBACRDNHQLV-UHFFFAOYSA-N

• Inchi： 1S/C9H9BN2O3S/c1-5(13)11-9-12-7-3-2-6(10(14)15)4-8(7)16-9/h2-4,14-15H,1H3,(H,11,12,13)
• InChI Key： MRYJBACRDNHQLV-UHFFFAOYSA-N
• SMILES： S1C(N([H])C(C([H])([H])[H])=O)=NC2C([H])=C([H])C(B(O[H])O[H])=C([H])C1=2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Topological Polar Surface Area: 111

(2-acetamidobenzo[d]thiazol-6-yl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on (2-acetamidobenzo[d]thiazol-6-yl)boronic acid

(2-Acetamidobenzo[d]thiazol-6-yl)boronic Acid: A Comprehensive Overview

The compound with CAS No. 1112982-95-2, commonly referred to as (2-acetamidobenzo[d]thiazol-6-yl)boronic acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a boronic acid group with a benzo[d]thiazole scaffold substituted at the 6-position with an acetamide moiety. The benzo[d]thiazole core is a heterocyclic aromatic system that has been extensively studied for its potential in drug discovery and as a building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (2-acetamidobenzo[d]thiazol-6-yl)boronic acid. Researchers have employed various strategies, including metal-catalyzed cross-coupling reactions, to construct this compound with high precision. The incorporation of the boronic acid group makes this compound particularly valuable for Suzuki-Miyaura coupling reactions, which are widely used in the construction of complex molecular architectures. This feature has positioned (2-acetamidobenzo[d]thiazol-6-yl)boronic acid as a key intermediate in the synthesis of bioactive molecules and advanced materials.

The benzo[d]thiazole moiety is known for its versatile reactivity and ability to participate in multiple types of chemical transformations. In recent studies, this scaffold has been exploited for its potential in developing anti-tumor agents. For instance, researchers have demonstrated that derivatives of (2-acetamidobenzo[d]thiazol-6-yl)boronic acid exhibit selective cytotoxicity against cancer cells, suggesting their potential as leads for anti-cancer drug development. Additionally, the compound's ability to modulate cellular signaling pathways has been explored, further highlighting its therapeutic potential.

In the realm of materials science, (2-acetamidobenzo[d]thiazol-6-yl)boronic acid has been investigated for its role in constructing functional materials such as organic semiconductors and sensors. The unique electronic properties of the benzo[d]thiazole core, combined with the reactivity of the boronic acid group, make this compound an attractive candidate for designing advanced materials with tailored properties. Recent studies have focused on its application in developing organic light-emitting diodes (OLEDs) and flexible electronics, where its performance has shown promising results.

From a synthetic perspective, the preparation of (2-acetamidobenzo[d]thiazol-6-yl)boronic acid involves a multi-step process that typically begins with the synthesis of the benzo[d]thiazole ring system. This is followed by functionalization at specific positions to introduce the acetamide and boronic acid groups. The use of modern catalytic systems and protecting group strategies has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

Looking ahead, ongoing research into (2-acetamidobenzo[d]thiazol-6-yl)boronic acid is expected to uncover new applications and enhance its utility across diverse fields. Its role as a versatile building block in organic synthesis continues to be explored, with particular emphasis on its potential in drug discovery and materials science. As researchers delve deeper into understanding its chemical properties and biological effects, this compound is poised to make significant contributions to both academic and industrial advancements.